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molecular formula C11H14N4 B8545592 (4-Pyridin-3-yl-piperazin-1-yl)-acetonitrile

(4-Pyridin-3-yl-piperazin-1-yl)-acetonitrile

Cat. No. B8545592
M. Wt: 202.26 g/mol
InChI Key: RUJWLMIZFOKTNR-UHFFFAOYSA-N
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Patent
US08053457B2

Procedure details

The title compound is synthesized by coupling of 1-Pyridin-3-yl-piperazine and bromoacetonitrile analogously to the preparation of Intermediate 149.2 as a white solid; ES-MS: M+=203.2: AtRet=1.10.
Name
1-Pyridin-3-yl-piperazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
bromoacetonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([N:7]2[CH2:12][CH2:11][NH:10][CH2:9][CH2:8]2)[CH:2]=1.Br[CH2:14][C:15]#[N:16]>>[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([N:7]2[CH2:8][CH2:9][N:10]([CH2:14][C:15]#[N:16])[CH2:11][CH2:12]2)[CH:2]=1

Inputs

Step One
Name
1-Pyridin-3-yl-piperazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC(=CC=C1)N1CCNCC1
Name
bromoacetonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
N1=CC(=CC=C1)N1CCN(CC1)CC#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.